Cas no 1185295-33-3 (4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate)

• Product Name: 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate
• CAS No: 1185295-33-3
• MF: C₁₃H₁₈N₂O₈
• MW: 330.290624141693
• CID: 4673164
• PubChem ID: 45074795
• Update Time: 2025-06-12

4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate Chemical and Physical Properties

Names and Identifiers

• 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate
• 4,N-*3*,N-*3*-Trimethyl-benzene-1
• 4,N-*3*,N-*3*-Trimethyl-benzene-1,3-diaminedioxalate
• 1185295-33-3
• oxalic acid;3-N,3-N,4-trimethylbenzene-1,3-diamine
• 4,N3,N3-Trimethyl-benzene-1,3-diaminedioxalate

• Inchi： 1S/C9H14N2.2C2H2O4/c1-7-4-5-8(10)6-9(7)11(2)3;2*3-1(4)2(5)6/h4-6H,10H2,1-3H3;2*(H,3,4)(H,5,6)
• InChI Key： MBSBONAGYCFBOJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.OC(C(=O)O)=O.N(C)(C)C1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 330.10631554g/mol
• Monoisotopic Mass: 330.10631554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179Ų

4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate

Professional Introduction to Compound with CAS No. 1185295-33-3 and Product Name: 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate

The compound with the CAS number 1185295-33-3 and the product name 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and catalysts.

The molecular formula of 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate suggests a complex arrangement of functional groups that contribute to its distinct chemical properties. The presence of multiple methyl groups and a dioxalate moiety imparts specific reactivity, making it a valuable intermediate in synthetic chemistry. This compound's structure is reminiscent of more well-known benzene derivatives, but with additional functionalization that enhances its utility in advanced chemical transformations.

In recent years, there has been a growing interest in the development of new diamine derivatives due to their versatile applications in medicinal chemistry. The 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate stands out as a promising candidate for further exploration. Its ability to participate in various chemical reactions, such as condensation and polymerization processes, makes it particularly useful in the synthesis of high-performance materials and pharmaceuticals.

One of the most intriguing aspects of this compound is its potential role in drug discovery. The dioxalate group is known to exhibit stabilizing effects on molecular structures, which can be leveraged to enhance the bioavailability and efficacy of drug candidates. Researchers have been exploring how modifications to this core structure can lead to novel compounds with improved pharmacological properties. For instance, studies have shown that derivatives of this compound can exhibit significant antimicrobial and anti-inflammatory effects, making them attractive for further development.

The synthesis of 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the functionalization of benzene rings, followed by the introduction of methyl groups and the dioxalate moiety. Each step requires precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods have further refined these processes, making it possible to produce this compound on a larger scale with greater efficiency.

Recent research has also focused on the computational modeling of this compound to better understand its behavior at the molecular level. Computational studies have provided valuable insights into its electronic structure and reactivity patterns, which are crucial for designing effective synthetic strategies. These simulations have helped researchers predict potential side reactions and optimize reaction conditions, thereby improving the overall yield and quality of the final product.

The applications of 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate extend beyond pharmaceuticals into other areas such as materials science. Its unique chemical properties make it suitable for use as a building block in the synthesis of polymers and advanced materials. For example, researchers have investigated its potential as a monomer for creating high-performance polymers with enhanced thermal stability and mechanical strength. These materials could find applications in aerospace, automotive industries, and other sectors where durability is paramount.

Another area where this compound shows promise is in catalysis. The dioxalate group can act as a ligand in transition metal complexes, which are widely used as catalysts in various organic transformations. By incorporating 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate into these complexes, scientists can develop more efficient catalysts that accelerate reactions under milder conditions. This could lead to significant improvements in industrial processes that rely on catalytic transformations.

The safety profile of 4,N-3,N-3-Trimethyl-benzene-1,3-diamine Dioxalate is another critical consideration. While preliminary studies suggest that it is relatively stable under normal conditions, further research is needed to fully assess its toxicity and environmental impact. Regulatory agencies require comprehensive data on such compounds before they can be approved for commercial use or clinical trials. Therefore， ongoing studies are focused on evaluating its safety parameters through both experimental and computational methods.

In conclusion，the compound with CAS number 1185295-33-3 and the product name 4,N-3,N-3 Trimethyl-benzene 1， 3-Diamine Dioxalate represents a significant advancement with diverse applications across multiple scientific domains。 Its unique molecular structure， reactivity patterns， and potential uses make it a valuable asset for researchers working on new drug development， advanced materials，and catalytic systems。 As our understanding of this compound grows， so too does its potential to contribute to scientific progress and innovation。